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Compound of Interest

Compound Name: 5-Chloro-2-fluorophenylacetic acid

Cat. No.: B1350554 Get Quote

5-Chloro-2-fluorophenylacetic Acid: A Technical
Overview
CAS Number: 261762-97-4

This technical guide provides a comprehensive overview of 5-Chloro-2-fluorophenylacetic
acid, a halogenated aromatic carboxylic acid. The information is intended for researchers,

scientists, and professionals in drug development and other scientific fields who may use this

compound as a chemical intermediate or for research purposes.

Chemical and Physical Properties
5-Chloro-2-fluorophenylacetic acid is a white to off-white crystalline solid. Its fundamental

properties are summarized in the table below.
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Property Value Citations

CAS Number 261762-97-4 [1][2][3]

Molecular Formula C₈H₆ClFO₂ [1][2][3]

Molecular Weight 188.58 g/mol [2][3]

Melting Point 116-118 °C [1]

Physical Appearance
White to off-white powder or

crystals
[3]
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Spectroscopic and Analytical Data
Detailed experimental spectroscopic data for 5-Chloro-2-fluorophenylacetic acid is not

widely available in peer-reviewed literature. However, predicted mass spectrometry data can

provide valuable information for its identification.

Mass Spectrometry (Predicted)

The following table presents the predicted collision cross-section (CCS) values for various

adducts of the molecule, which can be useful in mass spectrometry-based screening and

identification.
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Adduct Ion m/z Predicted CCS (Å²)

[M+H]⁺ 189.01131 131.5

[M+Na]⁺ 210.99325 141.6

[M-H]⁻ 186.99675 133.1

[M+NH₄]⁺ 206.03785 151.7

[M+K]⁺ 226.96719 137.5

[M+H-H₂O]⁺ 171.00129 126.7

[M+HCOO]⁻ 233.00223 149.0

Data obtained from computational predictions.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Chloro-2-
fluorophenylacetic acid is not readily found in published literature, general synthetic routes

for phenylacetic acids can be adapted. A plausible and common method is the hydrolysis of the

corresponding benzyl cyanide.

General Experimental Protocol: Hydrolysis of 2-(5-Chloro-2-fluorophenyl)acetonitrile

This protocol is a generalized procedure based on the common hydrolysis of benzyl cyanides.

Step 1: Reaction Setup In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, add 2-(5-chloro-2-fluorophenyl)acetonitrile.

Step 2: Hydrolysis Add an aqueous solution of a strong acid (e.g., sulfuric acid) or a strong

base (e.g., sodium hydroxide).

Step 3: Reflux Heat the mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Step 4: Work-up After completion, cool the reaction mixture to room temperature. If the

reaction was performed under acidic conditions, neutralize with a base. If performed under
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basic conditions, acidify with a strong acid until the product precipitates.

Step 5: Isolation and Purification Collect the precipitated solid by filtration, wash with cold

water, and dry. The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol/water).

Below is a workflow diagram illustrating this general synthetic approach.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Process

Final Product

2-(5-Chloro-2-fluorophenyl)acetonitrile

Acid or Base
Hydrolysis

Step 1

Heating
(Reflux)

Step 2

Acid/Base
Work-up

Step 3

Filtration &
Recrystallization

Step 4

5-Chloro-2-fluorophenylacetic acid

Step 5

Click to download full resolution via product page

A generalized workflow for the synthesis of 5-Chloro-2-fluorophenylacetic acid.
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Biological Activity and Applications
There is currently a lack of specific published data on the biological activity of 5-Chloro-2-
fluorophenylacetic acid. However, based on the known activities of related phenylacetic acid

derivatives, several potential applications can be inferred.

Potential Applications in Drug Discovery:

Anti-inflammatory Agents: Phenylacetic acid derivatives are precursors to several non-

steroidal anti-inflammatory drugs (NSAIDs). The unique substitution pattern of 5-Chloro-2-
fluorophenylacetic acid makes it a candidate for the synthesis of novel anti-inflammatory

compounds.

Anticancer Research: Halogenated organic compounds are of interest in the development of

new anticancer agents. This compound could serve as a building block for molecules

designed to interact with specific biological targets in cancer cells.

Neurological Disorders: Substituted phenylacetic acids are also found in the structures of

drugs targeting the central nervous system.

The logical relationship for its potential use in drug discovery is outlined in the diagram below.
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Logical workflow for the application of 5-Chloro-2-fluorophenylacetic acid in drug discovery.

Safety and Handling
5-Chloro-2-fluorophenylacetic acid is classified as an irritant.[1] It may cause skin, eye, and

respiratory irritation. Standard laboratory safety precautions should be followed when handling

this compound.

Recommended Personal Protective Equipment (PPE):

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat
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Use in a well-ventilated area or under a fume hood

In case of contact, flush the affected area with copious amounts of water. If irritation persists,

seek medical attention.

Conclusion
5-Chloro-2-fluorophenylacetic acid is a readily available chemical intermediate with potential

applications in various fields of chemical research, particularly in the synthesis of novel

compounds for drug discovery. While specific biological and detailed spectroscopic data are

limited in the public domain, its structural similarity to known bioactive molecules suggests it is

a valuable building block for further investigation. Researchers are encouraged to perform

thorough characterization and biological evaluation to explore its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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